![molecular formula K B1223016 Krypton CAS No. 7439-90-9](/img/structure/B1223016.png)
Krypton
Overview
Description
Krypton is a colorless, odorless, and tasteless noble gas that is part of the periodic table of elements, represented by the symbol “Kr” and atomic number 36 . It was discovered in 1898 by Sir William Ramsay and Morris Travers . Krypton is present in infinitesimally small quantities in nature – it is present at a concentration of 1 ppm in air .
Molecular Structure Analysis
Krypton has a molecular weight of 83.798 . Its electron configuration is [Ar] 3d 10 4s 2 4p 6 .Chemical Reactions Analysis
Krypton will react with fluorine, F 2, when cooled to -196 °C (liquid nitrogen) and zapped with an electric discharge or X-rays, forming krypton (II) fluoride, KrF 2 . This compound decomposes when heating to room temperature . The other halogens do not react with krypton .Physical And Chemical Properties Analysis
Krypton is a gas at room temperature . It has a melting point of -157.36 °C, a boiling point of -153.22 °C, and a density of 3.749 g/L at STP . Krypton is colorless, odorless, tasteless, and exhibits a face-centered cubic crystal lattice .Scientific Research Applications
Electric Propulsion
Krypton is gaining attention in electric propulsion due to its high specific impulse and abundance. Xia et al. (2020) explored the use of krypton in Hall thrusters, focusing on optimizing its ionization process. They developed a rotating propellant supply, which improved the ionization efficiency, thrust, and efficiency of the krypton Hall thruster, showcasing its potential in propulsion technologies (Xia et al., 2020).
Chemistry of Krypton Compounds
Krypton, while limited to the +2 oxidation state, forms isolable compounds, particularly with strong oxidant-fluorinator properties. Lehmann (2002) discussed the preparation and structural characterization of krypton(II) compounds. These compounds, especially KrF2 and KrF+, have applications in synthesizing new fluorides and oxide fluorides (Lehmann, 2002).
Gas Separation and Storage
Krypton's ability to be selectively trapped and separated from gas mixtures is significant, especially in the context of spent nuclear fuel reprocessing. Jacoby (2016) highlighted the use of porous metal-organic frameworks (MOFs) for this purpose, which could lead to more efficient and less energy-intensive methods of gas separation (Jacoby, 2016).
Inertial Confinement Fusion
Chen et al. (2017) presented research on using krypton as a dopant in NIF capsule implosions. Their experiments and simulations showed that krypton-doped experiments could be a viable diagnostic tool for inertial confinement fusion, offering insights into the implosion performance and plasma properties (Chen et al., 2017).
Laser Plasma Sources
Flora et al. (2001) demonstrated the use of krypton as a stopper for ions and small debris in laser plasma sources. This application is particularly relevant for projection micro-lithography, where they achieved significant ion rejection, enhancing the efficiency of laser plasma sources (Flora et al., 2001).
Atmospheric and Environmental Monitoring
Ahlswede et al. (2013) focused on krypton-85 as a passive tracer for atmospheric transport models and as an indicator of clandestine reprocessing activities. Their research compiled a comprehensive emission inventory for krypton-85, offering valuable data for environmental monitoring and nuclear safety inspections (Ahlswede et al., 2013).
Safety And Hazards
properties
IUPAC Name |
krypton | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Kr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNNSSWSSYDEUBZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Kr] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Kr | |
Record name | KRYPTON | |
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Record name | KRYPTON, REFRIGERATED LIQUID (CRYOGENIC LIQUID) | |
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DSSTOX Substance ID |
DTXSID5064675 | |
Record name | Krypton | |
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Molecular Weight |
83.80 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Krypton, compressed, is a colorless, odorless gas. It is shipped as a liquid under its own vapor pressure. Contact with the liquid may cause frostbite to unprotected skin. It can asphyxiate by displacement of air. Exposure of the container to prolonged heat or fire may cause it to rupture violently and rocket., Krypton, refrigerated liquid, is a colorless, odorless gas. It is shipped as a liquid under its own vapor pressure. Contact with the liquid may cause frostbite to unprotected skin. It can asphyxiate by displacement of air. Exposure of the container to prolonged heat or fire may cause it to rupture violently and rocket., Colorless and odorless gas; [CAMEO], ODOURLESS COLOURLESS COMPRESSED LIQUEFIED GAS. | |
Record name | KRYPTON | |
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Record name | KRYPTON, REFRIGERATED LIQUID (CRYOGENIC LIQUID) | |
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Record name | Krypton | |
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Record name | KRYPTON | |
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Boiling Point |
-153 °C | |
Record name | KRYPTON | |
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Solubility |
Solubility in water: none | |
Record name | KRYPTON | |
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Vapor Density |
Relative vapor density (air = 1): 2.9 | |
Record name | KRYPTON | |
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Product Name |
Krypton | |
CAS RN |
7439-90-9 | |
Record name | KRYPTON | |
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Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | KRYPTON, REFRIGERATED LIQUID (CRYOGENIC LIQUID) | |
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Record name | Krypton | |
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Record name | Krypton | |
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Record name | KRYPTON | |
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Record name | KRYPTON | |
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Melting Point |
-157 °C | |
Record name | KRYPTON | |
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URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0604 | |
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Q & A
Q1: What is the molecular formula and weight of krypton?
A1: Krypton (Kr) exists as a monatomic noble gas. Its atomic weight is 83.798 g/mol. []
Q2: Is there any spectroscopic data available for krypton?
A2: Yes, extensive spectroscopic studies have been conducted on krypton. Researchers have investigated its hyperfine spectra, including isotope shifts and hyperfine constants for radioactive isotopes like Kr-81 and Kr-85. [] These studies contribute to our understanding of the atom's nuclear properties. Additionally, two-photon cross-section calculations have been performed for krypton in the 190-220 nm range, providing valuable information for applications like laser-induced fluorescence. []
Q3: How is krypton used in laser technology?
A3: Krypton is employed in various laser applications. Krypton lasers, emitting red light at 647 nm, have been studied for their potential in treating diabetic retinopathy and other eye conditions. [, , , ] Studies have compared krypton lasers with other laser types, such as argon and diode lasers, to evaluate their effectiveness in treating conditions like macular diseases and retinal vein occlusion. [, , ]
Q4: Can you elaborate on the use of krypton in studying materials?
A4: Krypton implantation is a technique used to modify material properties. Studies have investigated the effects of krypton implantation on metals like nickel and titanium. [, ] For instance, krypton implantation in nickel can create strong traps for deuterium, impacting its diffusion and retention. [] In titanium, krypton implantation can lead to deep lattice damage, as revealed by positron annihilation spectroscopy. []
Q5: What are the environmental implications of krypton?
A5: Krypton is a naturally occurring element found in trace amounts in the atmosphere. [, ] Its release, primarily from nuclear fission processes, can lead to an increase in atmospheric concentrations. [, ] While not considered directly toxic, Kr-85, a radioactive isotope, is a significant contributor to global radioactivity and requires careful monitoring and management, particularly in the context of nuclear waste. [, ]
Q6: How is krypton analyzed and quantified?
A6: Several analytical techniques are employed to detect and quantify krypton. Mass spectrometry is commonly used to determine the isotopic composition of krypton in various samples, including air, groundwater, and minerals. [, , , ] This method allows researchers to identify the origin of krypton and understand its geochemical behavior. Laser-based techniques, such as laser resonance ionization mass spectrometry, offer high sensitivity and selectivity for detecting specific krypton isotopes, such as the long-lived Kr-81, which is valuable for groundwater dating and environmental studies. [, ]
Q7: What are some challenges in analyzing krypton?
A7: Analyzing krypton, especially at trace levels, presents challenges. For example, separating krypton from other noble gases like xenon requires sophisticated techniques like cryogenic distillation. [] Additionally, accurate measurement of low-abundance isotopes like Kr-85 in environmental samples requires highly sensitive and selective analytical methods. []
Q8: What are some potential future directions for krypton research?
A8: Future research on krypton might explore its use in advanced lighting technologies, leveraging its ability to produce bright white light in gas discharge lamps. [] Additionally, further investigations into its applications in materials science, particularly in the development of novel materials with tailored properties, hold promise. [] Improved analytical techniques for detecting and quantifying trace amounts of krypton isotopes in various matrices will continue to be an active area of research, with implications for environmental monitoring and geochronology. []
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